(S)-2-(Boc-amino)oct-7-enoic acid
Overview
Description
(S)-2-(Boc-amino)oct-7-enoic acid, also known as Boc-Aoa-OH, is a type of amino acid derivative that has been extensively studied in the field of peptide synthesis. It is commonly used as a building block for the synthesis of peptides and proteins due to its unique properties, including its ability to protect the N-terminal amino group of peptides and its high stability under various reaction conditions.
Mechanism of Action
The mechanism of action of (S)-2-(Boc-amino)oct-7-enoic acid in peptide synthesis involves the protection of the N-terminal amino group of peptides. This allows for the selective activation of the C-terminal amino group, which can then be used to form peptide bonds with other amino acids.
Biochemical and physiological effects:
(S)-2-(Boc-amino)oct-7-enoic acid itself does not have any significant biochemical or physiological effects. However, the peptides and proteins that are synthesized using this molecule may have a wide range of effects depending on their specific sequence and structure.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (S)-2-(Boc-amino)oct-7-enoic acid in peptide synthesis is its high stability under various reaction conditions. It is also relatively easy to handle and purify. However, one limitation of this molecule is its relatively high cost compared to other amino acid derivatives.
Future Directions
There are several potential future directions for research involving (S)-2-(Boc-amino)oct-7-enoic acid. One area of interest is the synthesis of novel peptides and proteins with specific biological activities. Another area of interest is the development of new methods for peptide synthesis that utilize (S)-2-(Boc-amino)oct-7-enoic acid and other amino acid derivatives. Additionally, further research is needed to fully understand the mechanism of action of (S)-2-(Boc-amino)oct-7-enoic acid in peptide synthesis and its potential applications in other areas of science.
Synthesis Methods
The synthesis of (S)-2-(Boc-amino)oct-7-enoic acid involves the reaction of (S)-2-amino-7-enoic acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The resulting product is then purified using standard techniques such as column chromatography.
Scientific Research Applications
(S)-2-(Boc-amino)oct-7-enoic acid has been widely used in scientific research as a building block for the synthesis of peptides and proteins. It has been shown to be effective in the synthesis of various biologically active peptides, including antimicrobial peptides, neuropeptides, and enzyme inhibitors.
properties
IUPAC Name |
(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]oct-7-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-5-6-7-8-9-10(11(15)16)14-12(17)18-13(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,14,17)(H,15,16)/t10-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFGCDZGIEOJPMD-JTQLQIEISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CCCCC=C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CCCCC=C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(Boc-amino)oct-7-enoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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